Cas no 17080-99-8 ([(3S,4S,5R,6S)-4,5,6-Triacetyloxyoxan-3-yl] acetate)

[(3S,4S,5R,6S)-4,5,6-Triacetyloxyoxan-3-yl] acetate structure
17080-99-8 structure
Product Name:[(3S,4S,5R,6S)-4,5,6-Triacetyloxyoxan-3-yl] acetate
CAS No:17080-99-8
MF:C13H18O9
MW:318.276625156403
CID:2658719
Update Time:2024-02-29

[(3S,4S,5R,6S)-4,5,6-Triacetyloxyoxan-3-yl] acetate Chemical and Physical Properties

Names and Identifiers

    • 1-O,2-O,3-O,4-O-Tetraacetyl-α-L-arabinopyranose
    • alpha-L-Arabinopyranose tetraacetate
    • [(3S,4S,5R,6S)-4,5,6-Triacetyloxyoxan-3-yl] acetate
    • Inchi: 1S/C13H18O9/c1-6(14)19-10-5-18-13(22-9(4)17)12(21-8(3)16)11(10)20-7(2)15/h10-13H,5H2,1-4H3/t10-,11-,12+,13-/m0/s1
    • InChI Key: MJOQJPYNENPSSS-RVMXOQNASA-N
    • SMILES: O1C[C@@H]([C@@H]([C@H]([C@@H]1OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 458
  • Topological Polar Surface Area: 114
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